4-Chloro-5-nitropyridin-2-amine

• IUPAC Name: 4-chloro-5-nitropyridin-2-amine
• InChI: InChI=1S/C5H4ClN3O2/c6-3-1-5(7)8-2-4(3)9(10)11/h1-2H,(H2,7,8)
• InChI Key: LHFAJLRJEULFIT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1N)[N+](=O)[O-])Cl
• Molecular Formula: C5H4ClN3O2
• DSSTOX Substance ID: DTXSID20408827
• Molecular Weight: 173.56 g/mol
• CAS RN: 24484-96-6

Description

4-Chloro-5-nitropyridin-2-amine, also known as 4-CNPA, is an organic compound used in a variety of synthetic and research applications. It is a derivative of pyridine, an aromatic heterocyclic compound found in many natural and synthetic products. 4-CNPA has a wide range of applications in the fields of biochemistry, pharmacology, and materials science. This compound has been used in the synthesis of various pharmaceuticals, such as thiazide diuretics, anti-inflammatory drugs, and anti-cancer drugs. Additionally, it has been used in the synthesis of dyes, polymers, and catalysts.

Scientific Research Applications

Nonlinear Optical (NLO) Applications

4-Chloro-5-nitropyridin-2-amine: has been utilized in the synthesis of novel organic single crystals for NLO and optical limiting applications. These materials are crucial for developing functional devices in telecommunications and laser technology. .

Pharmaceutical Synthesis

This compound serves as a valuable intermediate in pharmaceutical synthesis. It’s involved in the preparation of various nitropyridine derivatives, which are key precursors for a range of therapeutic agents. .

Agrochemical Production

As an important raw material, 4-Chloro-5-nitropyridin-2-amine is used in the synthesis of agrochemicals. .

Material Sciences

In material science research, 4-Chloro-5-nitropyridin-2-amine is a component in the creation of advanced materials with desirable properties such as dielectric, piezoelectric, pyroelectric, and ferroelectric characteristics. .

Kinase Inhibition for Cancer Therapy

Research has shown that derivatives of 4-Chloro-5-nitropyridin-2-amine exhibit significant activity on kinases like p70S6Kβ. .

Dye and Pigment Industry

The compound is also an intermediate in the production of dyes and pigments. .

Synthesis routes and methods

Procedure details

To 4-chloro-3-nitropyridine (10.0 g, 63.1 mmol) in 500 ml of liquid ammonium was added potassium permanganate (19.9 g, 126.1 mmol). The reaction was stirred at this temperature (−33° C.) for 5 hours then slowly warmed to room temperature. After evaporation of ammonia, water (1 L) was added. The solid formed was collected by filtration and washed with water (2 L). The solid was extracted with 1:1=DCM:EtOAc (5×500 ml). The solvent was removed and the resulting solid was recrystallized from EtOAc (400 ml) to give the title compound as a yellow solid (4.4 g, 33%). 1H NMR (400 MHz) 8.88 (s, 1H), 7.65 (b, 2H), 6.62 (s, 1H).